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Compound of Interest

Compound Name: 6-Bromoquinolin-4-Ol

Cat. No.: B142416 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling of chemical compounds is of utmost importance. This guide

provides crucial safety and logistical information for the proper management of 6-
Bromoquinolin-4-Ol in a laboratory environment. The following procedures are based on

established best practices for handling similar chemical substances.

Hazard Identification and Personal Protective Equipment
(PPE)
6-Bromoquinolin-4-Ol is classified as an irritant, and proper precautions must be taken to

avoid contact.[1] The primary hazards include skin and eye irritation, as well as potential

respiratory tract irritation.[2] Therefore, a comprehensive array of personal protective

equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 6-Bromoquinolin-4-Ol
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection
Safety Goggles ANSI Z87.1 compliant

To protect against

chemical splashes

and airborne particles.

[3]

Face Shield
Worn over safety

goggles

Provides additional

protection for the

entire face from

splashes.[4][5]

Hand Protection
Chemical-Resistant

Gloves

Nitrile rubber gloves

are recommended.[3]

[6]

To prevent direct skin

contact with the

chemical.[6]

Body Protection Laboratory Coat Flame-resistant

Protects skin and

personal clothing from

contamination.[3]

Full-Length Pants

Ensures complete

coverage of the lower

body.[3]

Closed-Toe Shoes
Made of a non-porous

material

Protects feet from

spills and falling

objects.[3][6]

Respiratory Protection
NIOSH-approved

Respirator

With appropriate

cartridges for organic

vapors and

particulates

Required when

handling the powder

outside of a fume

hood or when

engineering controls

are insufficient.[4][5]

[7]
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A systematic approach to handling and disposing of 6-Bromoquinolin-4-Ol is essential for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Operational Plan: Handling Procedures
Adherence to strict operational protocols is necessary to minimize exposure and prevent

contamination.

Engineering Controls:

Fume Hood: All weighing, handling of the solid compound, and preparation of solutions must

be conducted within a certified chemical fume hood to control airborne particulates and

vapors.[3][8]

Standard Operating Procedures:

Preparation: Before beginning work, ensure that the fume hood is functioning correctly and

that all necessary PPE is donned properly.[9] The work surface within the fume hood should

be covered with absorbent, disposable bench paper.

Weighing and Transfer: To minimize the generation of dust, use anti-static weigh paper or a

tared container for weighing the solid compound.[3] Use a spatula for all transfers.

Solution Preparation: When preparing a solution, slowly add the solid 6-Bromoquinolin-4-Ol
to the solvent in an appropriate container within the fume hood to avoid splashing. Keep the

container capped when not in use.[9]

Post-Handling: After handling, decontaminate all surfaces and equipment that have come

into contact with the chemical.[9] Remove PPE in the designated area to avoid cross-

contamination and wash hands thoroughly with soap and water after removing gloves.[8][9]

Disposal Plan
Chemical waste containing 6-Bromoquinolin-4-Ol must be managed as hazardous waste.

Waste Segregation and Collection:
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Solid Waste: Collect any unused solid compound and contaminated materials (e.g., weigh

paper, gloves) in a dedicated, clearly labeled hazardous waste container.[3][8][9]

Liquid Waste: Solutions containing the compound should be collected in a separate,

labeled hazardous waste container designated for halogenated organic solvents.[3]

Disposal Method: All chemical waste must be disposed of through a licensed hazardous

waste disposal company.[9] Adhere to all local, state, and federal regulations for the disposal

of halogenated organic compounds. Do not dispose of this chemical down the drain or in

regular trash.[3][10]

Emergency Procedures
Immediate and appropriate action is critical in the event of an accidental exposure or spill.

Table 2: Emergency First-Aid Procedures

Exposure Route First-Aid Measures

Inhalation

Move the affected person to fresh air

immediately.[2][8][11] If breathing is difficult or

has stopped, provide artificial respiration and

seek immediate medical attention.[2][11]

Skin Contact

Remove contaminated clothing and wash the

affected area with copious amounts of soap and

water for at least 15 minutes.[2][11][12] Seek

medical attention if irritation persists.[2][12]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][11] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[2][11]

Ingestion

Do not induce vomiting. Rinse the mouth with

water.[11][12] Never give anything by mouth to

an unconscious person.[11] Seek immediate

medical attention.
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Spill Response:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[8]

Contain Spill: Wear appropriate PPE and contain the spill using an inert absorbent material

such as sand or vermiculite.[8]

Clean Up: Carefully sweep or scoop up the absorbed material and place it into a designated

hazardous waste container.[8] Avoid creating dust.[8]

Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap

and water.[8] Dispose of all contaminated cleaning materials as hazardous waste.[8]

Quantitative Data
The following table summarizes the available physical and chemical properties of 6-
Bromoquinolin-4-Ol.

Table 3: Physical and Chemical Properties of 6-Bromoquinolin-4-Ol

Property Value

Molecular Formula C₉H₆BrNO[1][13]

Molecular Weight 224.05 g/mol [1]

Appearance Brown solid[14]

Melting Point 283°C (lit.)[1]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 6-
Bromoquinolin-4-Ol in a laboratory setting.
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Safe Handling Workflow for 6-Bromoquinolin-4-Ol

Preparation
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Emergency
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Prepare Work Area

Weigh Solid in Fume Hood

Transfer to Container
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Prepare Solution (if needed)

Decontaminate Surfaces & Equipment

Remove PPE

Wash Hands Thoroughly
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Arrange for Licensed Disposal

Follow Emergency Procedures
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Caption: Workflow for safe handling of 6-Bromoquinolin-4-Ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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